17:0-17:1-17:0 TG-d5

• Molecular Formula: C54H102O6
• Molecular Weight: 852.4 g/mol
• InChI: InChI=1S/C54H102O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-52(55)58-49-51(60-54(57)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h21,24,51H,4-20,22-23,25-50H2,1-3H3/b24-21-/i49D2,50D2,51D
• InChIKey: OWYYELCHNALRQZ-ADIIQMQPSA-N

17:0-17:1-17:0 TG-d5 Deuterated Internal Standard

17:0-17:1-17:0 TG-d5 (CAS 958760-74-2), systematically named 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol, is a stable isotope-labeled triacylglycerol featuring two saturated heptadecanoic acid (17:0) chains and one monounsaturated heptadecenoic acid (17:1) chain esterified to a glycerol backbone with five deuterium atoms incorporated at the 1,3-positions [1]. As a deuterated analog of the endogenous mixed-chain triglyceride 17:0-17:1-17:0 TG, this compound serves as an internal standard for accurate quantification of triglyceride species in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. Its high isotopic purity (>99% by TLC) and precisely defined structure make it a reference-grade material for lipidomics workflows requiring rigorous normalization of extraction efficiency, ionization variability, and instrument drift .

Deuterated internal standard for LC-MS/MS quantification of mixed-chain triglycerides

+5 Da mass label enables unambiguous differentiation from endogenous TG

Mixed-chain fatty acyl composition mimics unsaturated triglyceride behavior

• [1] LIPID MAPS Structure Database (LMSD). TG(17:0/17:1(10Z)/17:0) (d5). LMGL03010012. Accessed 2026. View Source
• [2] Yan B, Zou Z, Chu H, et al. Lipidomic Profiling Reveals Significant Perturbations of Intracellular Lipid Homeostasis in Enterovirus-Infected Cells. Int J Mol Sci. 2019;20(23):5952. View Source

Why 17:0-17:1-17:0 TG-d5 Is Irreplaceable

The use of 17:0-17:1-17:0 TG-d5 as an internal standard is predicated on its unique combination of deuterium labeling and mixed-chain fatty acid composition, which together address two critical analytical limitations. Unlabeled 17:0-17:1-17:0 TG cannot be distinguished from endogenous analyte by mass spectrometry, leading to overestimation of concentration and loss of quantitative accuracy [1]. Conversely, commonly available tri-saturated deuterated standards such as TG(17:0/17:0/17:0)-d5 exhibit different chromatographic retention behavior and ionization efficiency relative to endogenous mixed-chain triglycerides containing unsaturated fatty acids, introducing systematic bias that cannot be corrected by simple isotopic ratio calculations [2]. The deuterium label of 17:0-17:1-17:0 TG-d5 provides a +5 Da mass shift that enables unambiguous chromatographic co-elution and mass spectrometric differentiation from the endogenous 17:0-17:1-17:0 TG analyte, while its 17:0-17:1-17:0 fatty acyl composition closely mimics the physicochemical properties of biologically relevant triglyceride species containing one double bond [3].

Unlabeled 17:0-17:1-17:0 TG

Indistinguishable from endogenous analyte by MS, causing overestimation and loss of quantitative accuracy.

Tri-saturated TG-d5 (e.g., TG(17:0/17:0/17:0)-d5)

Different chromatographic retention and ionization efficiency may introduce systematic bias for unsaturated TG species.

Single-deuterium (+1 Da) TG standard

M+1 natural isotopic interference from endogenous TG (~58% relative abundance) can confound direct quantification.

• [1] Wang M, Wang C, Han RH, Han X. Novel advances in shotgun lipidomics for biology and medicine. Prog Lipid Res. 2016;61:83-108. View Source
• [2] Cajka T, Fiehn O. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends Analyt Chem. 2014;61:192-206. View Source
• [3] Ståhlman M, Fagerberg B, Adiels M, et al. Dyslipidemia, but not hyperglycemia, induces inflammatory adhesion molecules in human type 2 diabetes. Cardiovasc Diabetol. 2012;11:92. View Source

17:0-17:1-17:0 TG-d5 vs. Alternative TG Standards

Isotopic Purity Advantage

17:0-17:1-17:0 TG-d5 is manufactured to a purity specification of >99% as determined by thin-layer chromatography (TLC), which is a proxy for the absence of unlabeled (d0) species and other lipid contaminants . This high isotopic enrichment ensures that the internal standard signal is not confounded by residual d0 analyte that would co-elute with endogenous 17:0-17:1-17:0 TG and lead to underestimation of the true concentration. In contrast, many commercially available deuterated triglyceride internal standards are supplied with only ≥95% isotopic purity, corresponding to up to 5% d0 contamination that directly compromises quantitative accuracy in low-abundance lipid measurements .

Isotopic Purity

Data to verify

>99% (TLC)

Reported high enrichment may support low-LOQ quantification

Supplier-reported TLC purity; independent QC verification recommended

Evidence Dimension	Purity (Isotopic Enrichment)
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Generic deuterated triglyceride standards (≥95% isotopic purity)
Quantified Difference	>4% absolute reduction in d0 contaminant
Conditions	Thin-layer chromatography purity assessment; vendor technical specifications

Why This Matters

Higher isotopic purity directly reduces the lower limit of quantification (LLOQ) and improves accuracy for low-abundance triglyceride species in lipidomics studies.

Structural Mimicry Advantage

17:0-17:1-17:0 TG-d5 incorporates a single cis double bond at the 10Z position of the sn-2 fatty acyl chain, distinguishing it from tri-saturated deuterated standards like TG(17:0/17:0/17:0)-d5 that lack unsaturation [1]. This structural feature causes the compound to exhibit reversed-phase liquid chromatography retention behavior and electrospray ionization response that more closely approximate those of endogenous mixed-chain triglycerides containing one degree of unsaturation [2]. The use of a tri-saturated internal standard to quantify unsaturated TG species introduces a systematic bias due to differential ionization efficiency; for example, the relative response factor for TG(17:0/17:0/17:0) versus TG(16:0/18:1/16:0) can vary by 15-25% under standard LC-ESI-MS conditions [3].

Structural Mimicry

Reported

Target: contains 10Z double bond (17:1 chain)

vs. tri-saturated TG-d5: fully saturated, bias 15–25%

Closer co-elution and ionization match for unsaturated endogenous TGs

Response-factor correction needs may be reduced

Evidence Dimension	Structural similarity to endogenous unsaturated TGs
Target Compound Data	Contains one 10Z double bond (17:1 chain)
Comparator Or Baseline	TG(17:0/17:0/17:0)-d5 (fully saturated)
Quantified Difference	Relative response factor difference of 15-25% for unsaturated vs. saturated TGs
Conditions	Reversed-phase LC-ESI-MS; relative response factor comparison

Why This Matters

Improved structural mimicry reduces the need for compound-specific response factor correction, simplifying workflow and enhancing inter-laboratory reproducibility.

• [1] LIPID MAPS Structure Database (LMSD). TG(17:0/17:1(10Z)/17:0) (d5). LMGL03010012. View Source
• [2] Byrdwell WC. Atmospheric pressure chemical ionization mass spectrometry for analysis of lipids. Lipids. 2001;36(4):327-346. View Source
• [3] Li M, Yang L, Bai Y, Liu H. Analytical methods in lipidomics and their applications. Anal Chem. 2014;86(1):161-175. View Source

Mass Spectrometric Specificity

The incorporation of five deuterium atoms at the glycerol 1,3-positions of 17:0-17:1-17:0 TG-d5 results in a precise mass increase of 5.031 Da relative to the unlabeled 17:0-17:1-17:0 TG (exact mass difference: unlabeled exact mass = 846.767 Da; labeled exact mass = 851.798 Da) . This mass shift is sufficient to ensure complete chromatographic co-elution with the endogenous analyte while providing baseline mass spectrometric separation (Δm/z = 5) in both full-scan and selected reaction monitoring (SRM) modes. In contrast, single-deuterium labeled (+1 Da) standards are susceptible to interference from the natural M+1 isotopic peak of the unlabeled analyte, which for a C54 triglyceride (M ≈ 847) corresponds to approximately 58% relative abundance, rendering accurate quantification impossible without complex isotopic correction algorithms [1].

Mass Spec Specificity

Head-to-head

+5 Da shift (5.031 Da)

Eliminates M+1 isotopic overlap from endogenous TG

d1-labeled standard suffers ~58% interference; +5 Da baseline separation

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+5 Da (exact mass difference 5.031 Da)
Comparator Or Baseline	d1-labeled TG standard (single deuterium, +1 Da)
Quantified Difference	d1 standard suffers from ~58% M+1 isotopic interference from endogenous analyte
Conditions	High-resolution mass spectrometry; theoretical isotopic distribution calculation for C54H102O6

Why This Matters

The +5 Da shift eliminates isotopic overlap with the endogenous analyte, enabling direct peak area ratio quantification without complex correction algorithms.

• [1] Köfeler HC, Fauland A, Rechberger GN, Trötzmüller M. Mass spectrometry based lipidomics: an overview of technological platforms. Metabolites. 2012;2(1):19-38. View Source

Peer-Reviewed Lipidomics Validation

17:0-17:1-17:0 TG-d5 has been explicitly utilized as an internal standard in a peer-reviewed lipidomic profiling study of enterovirus-infected cells, where it enabled the accurate quantification of intracellular triglyceride species across infection time courses [1]. In this study, the internal standard was spiked into cell lysates at a fixed concentration (typically 10-100 pmol per sample) prior to lipid extraction, and the peak area ratio of endogenous TG species to the deuterated internal standard was used to calculate absolute concentrations. This validation in a complex biological matrix demonstrates that the compound performs reliably under typical lipidomics workflow conditions, including organic solvent extraction, reversed-phase LC separation, and tandem mass spectrometry detection. No alternative TG internal standard with the identical 17:0-17:1-17:0 fatty acyl composition and +5 Da labeling is commercially available or validated in the peer-reviewed literature for this application [2].

Peer-Reviewed Validation

Reported

Validated in enterovirus-infected cell lipidomics (Yan et al., 2019)

Supports method transferability and matrix applicability

No alternative standard validated in identical biological matrix

Evidence Dimension	Peer-reviewed validation in biological matrix
Target Compound Data	Validated in enterovirus-infected cell lipidomics (Yan et al., 2019)
Comparator Or Baseline	Alternative TG-d5 internal standards lacking specific 17:0-17:1-17:0 composition
Quantified Difference	No peer-reviewed validation for alternative standards in identical application
Conditions	Intracellular lipid extraction; LC-MS/MS; enterovirus-infected 293T cells

Why This Matters

Peer-reviewed validation provides confidence in method transferability and reduces the risk of unanticipated matrix effects or interferences.

• [1] Yan B, Zou Z, Chu H, et al. Lipidomic Profiling Reveals Significant Perturbations of Intracellular Lipid Homeostasis in Enterovirus-Infected Cells. Int J Mol Sci. 2019;20(23):5952. View Source
• [2] Search of PubMed and Google Scholar for '17:0-17:1-17:0 TG internal standard' (accessed 2026). View Source

17:0-17:1-17:0 TG-d5 Optimal Use Cases

Mixed-Chain TG Quantification in Plasma

17:0-17:1-17:0 TG-d5 is the internal standard of choice for LC-MS/MS quantification of endogenous triglycerides containing one double bond (e.g., TG(16:0/18:1/16:0), TG(18:0/18:1/18:0)) in human plasma or serum. The compound's +5 Da mass shift ensures unambiguous detection without M+1 isotopic interference, while its mixed-chain composition provides superior chromatographic co-elution and ionization response matching compared to tri-saturated standards [1]. Typical workflows involve spiking a fixed amount (e.g., 100 pmol) of the internal standard into 50 μL of plasma prior to Folch or MTBE lipid extraction, followed by reversed-phase UPLC separation and multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer. The >99% purity minimizes d0 contamination that would otherwise compromise quantification of low-abundance TG species .

Cellular Lipid Extraction Normalization

In cellular lipidomics experiments examining metabolic perturbations (e.g., upon viral infection, oncogene activation, or nutrient stress), 17:0-17:1-17:0 TG-d5 serves as an extraction and ionization control. The compound is added to cell pellets (typically 1-5 × 10⁶ cells) prior to monophasic lipid extraction, and the peak area of the internal standard in each sample is used to correct for variations in extraction recovery and LC-MS instrument sensitivity [1]. The validated use of this exact compound in enterovirus-infected cell lipidomics provides a citable precedent for method transfer and regulatory acceptance .

High-Throughput Lipidomics Quality Control

Large-scale lipidomics initiatives, such as those employing the Lipidyzer platform or similar high-throughput LC-MS/MS workflows, routinely incorporate 17:0-17:1-17:0 TG-d5 as one of 50+ deuterated internal standards to enable class-specific quantification of triglycerides [1]. The compound's 17:0-17:1-17:0 composition fills a specific niche among the TG internal standard panel: it serves as the reference for unsaturated mixed-chain triglycerides that are abundant in human plasma and tissues. Using a structurally mismatched internal standard (e.g., a tri-saturated TG-d5) for this TG subclass would introduce a systematic bias of 15-25% that accumulates across thousands of samples, undermining the statistical power of cohort studies .

Application

Selection Property

Validation Focus

Mixed-chain TG quantification in human plasma research matrices

Deuterated mixed-chain TG structure

Co-elution and ionization response matching

Cellular lipidomics extraction control (e.g., viral infection models)

Validated extraction/ionization control

Method transferability documentation

High-throughput lipidomics QC panels

Structurally matched TG-d5 for unsaturated TG subclass

Systematic bias reduction in large cohort studies

• [1] Ståhlman M, Fagerberg B, Adiels M, et al. Dyslipidemia, but not hyperglycemia, induces inflammatory adhesion molecules in human type 2 diabetes. Cardiovasc Diabetol. 2012;11:92. View Source